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Compound of Interest

Compound Name: zinc;2,2,2-trifluoroacetate;hydrate

Cat. No.: B11818885 Get Quote

An In-depth Technical Guide on the Safety and Handling of Zinc Trifluoroacetate Hydrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for zinc trifluoroacetate

hydrate, a compound utilized in various research and development applications, including

proteomics and chemical synthesis. Given the limited availability of quantitative toxicological

data, a cautious and informed approach to its handling is paramount. This document

summarizes the available safety information, outlines safe handling procedures, and provides

emergency protocols.

Chemical Identification and Physical Properties
Zinc trifluoroacetate hydrate is a white crystalline solid. It is hygroscopic, meaning it readily

absorbs moisture from the air. Key identification and property data are summarized below.
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Property Value

Chemical Name Zinc trifluoroacetate hydrate

Synonyms
Trifluoroacetic acid zinc salt hydrate, Zinc(II)

2,2,2-trifluoroacetate hydrate

CAS Number 207801-31-8

Molecular Formula Zn(CF₃COO)₂ · xH₂O

Molecular Weight 291.42 g/mol (anhydrous basis)[1]

Appearance White to off-white solid[2]

Solubility
Soluble in water. Slightly soluble in DMSO and

Methanol.[2]

Stability Hygroscopic; sensitive to moisture.[3]

Storage Temperature
Store in a cool, dry place under an inert

atmosphere.[3][4]

Hazard Identification and Classification
Zinc trifluoroacetate hydrate is classified as a hazardous substance. The primary hazards are

associated with irritation to the skin, eyes, and respiratory system.

GHS Classification:[5]

Skin Irritation: Category 2

Eye Irritation: Category 2A

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)

Hazard Statements (H-phrases):

H315: Causes skin irritation.

H319: Causes serious eye irritation.
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H335: May cause respiratory irritation.

Precautionary Statements (P-phrases):[3]

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/ eye protection/ face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P312: Call a POISON CENTER or doctor/physician if you feel unwell.

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Information
There is a notable lack of quantitative toxicological data for zinc trifluoroacetate hydrate in

publicly available literature and safety data sheets.
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Toxicity Data Value

Acute Oral Toxicity No data available

Acute Dermal Toxicity No data available

Acute Inhalation Toxicity No data available

Carcinogenicity No data available

Mutagenicity No data available

Teratogenicity No data available

Note: The absence of data does not imply that the substance is non-toxic. Standard

precautions for handling hazardous chemicals should be strictly followed.

Experimental Protocols: Safe Handling Workflow
Due to the lack of specific, detailed experimental protocols in the available literature, a general

workflow for the safe handling of zinc trifluoroacetate hydrate is presented below. This workflow

is based on standard laboratory safety practices for handling hazardous, hygroscopic solids.
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1. Preparation 2. Handling & Weighing 3. Dissolution 4. Reaction/Use 5. Cleanup & Decontamination 6. Waste Disposal

Preparation

Handling & Weighing

Proceed with caution

Dissolution

Transfer to solvent

Reaction/Use

Use in experiment

Cleanup & Decontamination

After experiment completion

Waste Disposal

Dispose of waste

Don appropriate PPE:
- Safety glasses/goggles

- Lab coat
- Nitrile gloves

Prepare workspace:
- Fume hood

- Cleaned and dry surfaces
- Spill kit nearby

Weigh in a fume hood or
ventilated enclosure.

Avoid dust generation.

Handle quickly due to
hygroscopic nature.

Slowly add solid to the solvent
with stirring.

Monitor the reaction
 under controlled conditions.

Decontaminate surfaces
with appropriate solvent. Wash hands thoroughly. Collect all waste in a

properly labeled, sealed container.
Dispose of according to

institutional and local regulations.

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of zinc trifluoroacetate hydrate.

First Aid Measures
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In the event of exposure, immediate action is crucial. The following first aid measures should

be taken:

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[6]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. If irritation

persists, seek medical attention.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[6]

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.[6]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling zinc

trifluoroacetate hydrate.
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Personal Protective Equipment (PPE)
for Zinc Trifluoroacetate Hydrate

Eye Protection Hand Protection Body Protection Respiratory Protection

Chemical safety goggles
or face shield

Chemical-resistant gloves
(e.g., Nitrile) Laboratory coat

Use in a fume hood.
If ventilation is inadequate,

use a NIOSH-approved respirator.

Click to download full resolution via product page

Caption: Required personal protective equipment for handling zinc trifluoroacetate hydrate.

Storage and Incompatibility
Proper storage is essential to maintain the integrity of zinc trifluoroacetate hydrate and to

prevent hazardous situations.

Storage Conditions: Store in a tightly closed container in a dry and well-ventilated place. It is

hygroscopic and should be protected from moisture.[3]

Incompatible Materials: Strong oxidizing agents.

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage if safe to do so. Do not let the product enter

drains.
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Clean-up: Carefully sweep up the solid material, avoiding dust generation, and place it in a

suitable, closed container for disposal.

Decontaminate: Clean the spill area thoroughly with a suitable solvent.

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Do not allow the material to be released into the environment.

Conclusion
Zinc trifluoroacetate hydrate is a valuable research chemical that requires careful handling due

to its irritant properties and the lack of comprehensive toxicological data. By adhering to the

safety protocols outlined in this guide, researchers can minimize their risk of exposure and

ensure a safe laboratory environment. Always consult the most recent Safety Data Sheet

(SDS) from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b11818885#safety-and-handling-of-zinc-
trifluoroacetate-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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